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Compound of Interest

Compound Name: 4-Bromo-6-methylpyridin-2-ol

Cat. No.: B1290467

Disclaimer: The following safety and handling information is based on data for structurally
similar compounds. A specific Safety Data Sheet (SDS) for 4-Bromo-6-methylpyridin-2-ol
was not available at the time of this writing. This guidance should be used for informational
purposes only, and it is crucial to consult the supplier-specific SDS and a certified safety
professional before handling this chemical.

This document provides essential guidance for researchers, scientists, and drug development
professionals on the safe handling and disposal of 4-Bromo-6-methylpyridin-2-ol. The
information is compiled to ensure laboratory safety and operational efficiency.

Chemical and Physical Properties

Property Value Source

Molecular Formula C6H6BrNO PubChem[1]

Molecular Weight 188.02 g/mol PubChem[1]
4-bromo-6-methyl-1H-pyridin-

IUPAC Name PubChem[1]
2-one

CAS Number 865156-59-8 PubChem[1]

Hazard Identification and Personal Protective
Equipment (PPE)
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Based on data for similar brominated pyridine compounds, 4-Bromo-6-methylpyridin-2-ol is

anticipated to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[2]

[3] Therefore, stringent adherence to safety protocols and the use of appropriate personal

protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE):

PPE Category

Specific Requirements

Eye and Face Protection

Wear tight-sealing safety goggles and a face
shield.[4][5][6][7]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile,
neoprene), a lab coat, and consider disposable

coveralls for extensive handling.[5][8][9]

Respiratory Protection

Use a NIOSH-approved respirator with an
organic vapor cartridge if working outside a

fume hood or if dust/aerosols are generated.[4]

[5](8]

Footwear

Wear closed-toe, chemical-resistant safety
shoes.[6][8]

Operational Plan for Safe Handling

A systematic approach is essential when working with 4-Bromo-6-methylpyridin-2-ol to

minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls:

e Always handle this compound in a well-ventilated laboratory.

» A certified chemical fume hood is required for all weighing and transfer operations to avoid

inhalation of dust or vapors.[4]

e Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[10]
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. Pre-Operational Checks:

Verify that all necessary PPE is available and in good condition.

Ensure the chemical fume hood is functioning correctly.

Review the experimental protocol and have all necessary equipment and reagents prepared.
. Handling Procedures:

When not in use, keep the container tightly closed and store it in a dry, cool, and well-
ventilated area.[11]

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling the compound.[10]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[10]
. First Aid Measures:

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor immediately.

In case of skin contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing and wash it before reuse.[2] If skin irritation occurs, seek medical
advice.[3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice.[4][10][12]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

Disposal Plan
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Proper disposal of 4-Bromo-6-methylpyridin-2-ol and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Spill Cleanup:
 In case of a spill, evacuate the area and ensure adequate ventilation.
o Wear the appropriate PPE as outlined above.

o For solid spills, carefully sweep up the material without creating dust and place it in a
suitable, closed container for disposal.

» For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
sealed container for disposal.[4][12]

e Do not let the product enter drains.
2. Waste Disposal:

o Dispose of the chemical waste and contaminated materials in accordance with local, state,
and federal regulations.[12]

e The waste is generally classified as hazardous.[12]

» Containers should be triple-rinsed with a suitable solvent, and the rinsate should be collected
as hazardous waste.

o Dispose of the empty containers in an approved waste disposal plant.[4][10]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 4-Bromo-6-
methylpyridin-2-ol in a laboratory setting.
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Workflow for Handling 4-Bromo-6-methylpyridin-2-ol

Preparation Handling Post-Experiment Disposal

Verify Engineering Controls |_,L| Weighing & Transfer Ll
Review SDS & Protocol }—-—‘ Forme ood, Evewash) Don Appropriate PPE (in Fume Hood) || Perform Experiment Decontaminate Work Area Segregate Waste

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Bromo-6-methylpyridin-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 4-Bromo-6-
methylpyridin-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290467#personal-protective-equipment-for-
handling-4-bromo-6-methylpyridin-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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